Cas no 1261835-24-8 (2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl)

• Product Name: 2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl
• CAS No: 1261835-24-8
• MF: C₁₂H₅Cl₃FI
• MW: 401.429976224899
• CID: 4997614
• Update Time: 2025-06-13

2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FI/c13-9-5-11(15)10(14)4-7(9)8-3-6(17)1-2-12(8)16/h1-5H
• InChI Key： WBAAKJAJQFQMGH-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C1C=C(C(=CC=1Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 6.8
• Topological Polar Surface Area: 0

Additional information on 2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl

Professional Introduction to 2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl (CAS No. 1261835-24-8)

2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl (CAS No. 1261835-24-8) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of fluoro, iodo, and chloro substituents on a biphenyl core, exhibits distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl consists of a biphenyl ring system with functional groups strategically positioned to enhance reactivity and selectivity. The fluoro group introduces electron-withdrawing effects, while the iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions. Additionally, the three chloro atoms contribute to the compound's overall reactivity and serve as anchors for various chemical transformations.

In recent years, this compound has been extensively studied for its potential applications in medicinal chemistry. The combination of these functional groups makes it an ideal candidate for the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Researchers have leveraged its unique properties to explore new pathways for drug discovery, focusing on its role as a building block in constructing pharmacophores that target specific biological pathways.

One of the most compelling aspects of 2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of the iodo group allows for efficient palladium-catalyzed coupling reactions with various organic halides and pseudohalides. These reactions are pivotal in constructing carbon-carbon bonds, enabling the synthesis of increasingly complex molecular architectures. Such transformations have been instrumental in developing new drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in this compound due to its potential as a precursor for antiviral and anticancer agents. Studies have demonstrated that derivatives of 2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl can exhibit significant biological activity when incorporated into drug molecules. For instance, researchers have explored its use in designing inhibitors targeting viral proteases and kinases, which are critical for antiviral therapy. Similarly, its structural framework has been adapted to create novel anticancer compounds that disrupt essential cellular processes in tumor cells.

The synthetic versatility of 2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl has also been recognized in materials science. Its ability to undergo multiple functionalization steps makes it a valuable starting material for synthesizing advanced materials with tailored properties. These materials find applications in electronics, optoelectronics, and polymer science, where precise control over molecular structure is essential for achieving desired functionalities.

In conclusion, 2'-Fluoro-5'-iodo-2,4,5-trichlorobiphenyl (CAS No. 1261835-24-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry and drug development. As research continues to uncover new methodologies and applications for this compound, its importance is expected to grow further. The ongoing exploration of its potential in pharmaceuticals and materials science underscores its significance as a key intermediate in modern chemical research.